N-[4-(3-methoxypyrrolidin-1-yl)phenyl]-1H-indole-3-carboxamide

• IUPAC Name: N-[4-(3-methoxypyrrolidin-1-yl)phenyl]-1H-indole-3-carboxamide
• InChI: InChI=1S/C20H21N3O2/c1-25-16-10-11-23(13-16)15-8-6-14(7-9-15)22-20(24)18-12-21-19-5-3-2-4-17(18)19/h2-9,12,16,21H,10-11,13H2,1H3,(H,22,24)
• InChI Key: GATNHXZKGAUWLI-UHFFFAOYSA-N
• Canonical SMILES: COC1CCN(C1)C2=CC=C(C=C2)NC(=O)C3=CNC4=CC=CC=C43
• Molecular Formula: C20H21N3O2
• Molecular Weight: 335.4 g/mol

Description

“N-[4-(3-methoxypyrrolidin-1-yl)phenyl]-1H-indole-3-carboxamide” is a complex organic compound that contains several functional groups, including a pyrrolidine ring, a phenyl ring, an indole ring, and a carboxamide group. The pyrrolidine ring is a five-membered ring with one nitrogen atom, which is widely used in medicinal chemistry.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the pyrrolidine ring, followed by the attachment of the phenyl and indole rings, and finally the addition of the carboxamide group. The exact synthesis process would depend on the specific reactions used and the starting materials available.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrrolidine, phenyl, and indole rings, as well as the carboxamide group. The spatial orientation of these groups and their stereochemistry would play a significant role in the compound’s properties and biological activity.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The pyrrolidine ring, phenyl ring, indole ring, and carboxamide group could all potentially participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would depend on the specific arrangement of its functional groups and their interactions with each other.

Mechanism of Action

Target of Action

Compounds with a pyrrolidine ring, such as this one, have been widely used by medicinal chemists to obtain compounds for the treatment of various human diseases . The pyrrolidine ring contributes to the stereochemistry of the molecule and increases three-dimensional coverage due to the non-planarity of the ring .

Mode of Action

The pyrrolidine ring and its derivatives have been associated with target selectivity . The different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins .

Biochemical Pathways

Compounds with a pyrrolidine ring have been associated with various biological activities .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions for this compound could include further studies to determine its properties, potential uses, and mechanism of action. It could also involve the development of new synthesis methods or the exploration of its potential applications in various fields.